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Compound of Interest

3-(4-
Compound Name:
Methoxyphenoxy)benzaldehyde

Cat. No.: B1360231

An In-depth Technical Guide to 3-(4-Methoxyphenoxy)benzaldehyde

Abstract

This technical guide provides a comprehensive overview of 3-(4-
Methoxyphenoxy)benzaldehyde (CAS No. 62373-80-2), a key aromatic aldehyde and
diphenyl ether derivative. This document is intended for researchers, scientists, and
professionals in drug development and fine chemical synthesis. It consolidates critical
information regarding its physicochemical properties, provides a validated synthesis protocol,
discusses analytical characterization techniques, explores its applications as a versatile
chemical intermediate, and outlines essential safety and handling procedures. The causality
behind experimental choices and the self-validating nature of the described protocols are
emphasized to ensure scientific integrity and practical utility.

Introduction to 3-(4-Methoxyphenoxy)benzaldehyde

3-(4-Methoxyphenoxy)benzaldehyde is a difunctional organic compound featuring both an
aldehyde group and a diaryl ether linkage. This unique structural combination makes it a
valuable building block in organic synthesis. The aldehyde group serves as a reactive handle
for a multitude of chemical transformations, including oxidation, reduction, and the formation of
carbon-carbon and carbon-nitrogen bonds. The diphenyl ether core, substituted with a methoxy
group, imparts specific steric and electronic properties that are leveraged in the design of
complex target molecules.
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Its primary significance lies in its role as a precursor and intermediate in the synthesis of
pharmaceuticals, agrochemicals, and specialty materials.[1][2] For instance, it has been utilized
as a key building block in the synthesis of tetrahydroisoquinolinones, a class of compounds
with diverse biological activities.[3][4] The precise positioning of its functional groups allows for
the controlled construction of intricate molecular architectures, making it a compound of
considerable interest to medicinal and synthetic chemists.

Physicochemical Properties

A thorough understanding of a compound's physical and chemical properties is fundamental to
its effective use in research and development. The key properties of 3-(4-
Methoxyphenoxy)benzaldehyde are summarized below. This data is critical for designing
reaction conditions, purification strategies, and appropriate storage protocols.

Property Value Source(s)

CAS Number 62373-80-2 [1][3][5]

Molecular Formula C14H1203 [31[5]

Molecular Weight 228.24 g/mol [3][4]
Colorless to yellow to green

Appearance o [1][6]
clear liquid

Boiling Point 145 °C at 0.4 mmHg [3114]

Density 1.089 g/mL at 25 °C [31[4]

Refractive Index (n2°/D) 1.596 [31[4]

] COclccc(Oc2ceec(C=0)c2)ce

SMILES String 1 [4]
WLFDEVVCXPTAQA-

InChl Key [4]
UHFFFAOYSA-N

Sensitivity Air Sensitive [1][6]

Storage Class Code 10 - Combustible liquids [4]
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Synthesis and Purification

The synthesis of 3-(4-Methoxyphenoxy)benzaldehyde is typically achieved via a nucleophilic
aromatic substitution reaction, a variant of the Williamson ether synthesis. This method is
reliable and scalable. The causality for this choice rests on the high reactivity of the phenoxide
ion with an activated aryl halide.

Synthesis Pathway

The logical flow for the synthesis is outlined below. The process begins with readily available
starting materials and proceeds through a well-established reaction mechanism to yield the
desired product.
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Starting Materials Reagents & Conditions

3-Hydroxybenzaldehyde 4-Fluoroanisole ( Potassium Carbonate (K2COs) ) Dimethylformamide (DMF) Heat (e.g., 120 °C)

[

Aqueous Workup & Extraction

Column Chromatography
(Silica Gel)

3-(4-Methoxyphenoxy)benzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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